Europe PMC · RNA
The modification landscape of Pseudomonas aeruginosa tRNAs
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Source platformsEurope PMC, RNA
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Original citation text
Open supporting source filter (Amicon UFC500396) and the filter was rinsed with 3 × 200 µL nuclease-free water before being dried under vacuum. Dried samples were dissolved in 45 µL buffer A (0.1% formic acid). Nucleosides were separated on a Luna Omega C18 reverse-phase column (1.6 µm PS, 100 Å, 30 mm, ID 2.1 mm, Phenomenex) with a flow rate of 0.200 µL/min under the following conditions: buffer A = 0.1% formic acid in high-performance liquid chromatography (HPLC)-grade water; buffer B = 0.1% formic acid in acetonitrile. The gradient for the liquid chromatography is as follows: gradient 0.2% buffer B from 0 to 2.6 min; gradient 2% buffer B from 2.6 to 5.0 min; gradient 8.5% B from 5.01 to 6.75 min; gradient 40% B from 6.76 to 7.5 min; 50% buffer B from 7.51 to 10 min; 0% buffer B from 10.01 to 14.0 min. Following chromatography, nucleosides were resolved on a SciEX 500 QTOF in positive electrospray ionization mode using a multiple-reaction-monitoring (MRM) MS method over the range of 100–500 Daltons (spray voltage = 5500 V; curtain gas = 35; CAD gas = 7; temp = 500°C; declustering potential = 25 V; collision energy = 10 V; accumulation time = 0.25 sec). The nucleosides were quantified using the nucleoside-to-base ion mass transitions. Chemical standards for the modified acp³U were obtained from Smolecule (S562863). Statistical significance was determined by Student’s t-test.
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Original Publication Abstract
RNA modifications have a substantial impact on tRNA function, with modifications in the anticodon loop contributing to translational fidelity and modifications in the tRNA core impacting structural stability. In bacteria, tRNA modifications are crucial for responding to stress and regulating the expression of virulence factors. Although tRNA modifications are well-characterized in a few model organisms, our knowledge of tRNA modifications in human pathogens, such as Pseudomonas aeruginosa , remains limited. Here, we leveraged two orthogonal approaches to build a reference landscape of tRNA modifications in Escherichia coli , which enabled us to identify similar modifications in P. aeruginosa . Our analysis supports a substantial degree of conservation between the two organisms, while also uncovering potential sites of tRNA modification in P. aeruginosa tRNAs that are not present in E. coli . The mutational signature at one of these sites, position 46 of tRNA Gln1(UUG) is dependent on the P. aeruginosa homolog of TapT, the enzyme responsible for the 3-(3-amino-3-carboxypropyl) uridine (acp 3 U) modification. Identifying which modifications are present on different tRNAs will uncover the pathways impacted by the different tRNA-modifying enzymes, some of which play roles in determining virulence and pathogenicity. Keywords: tRNA, tRNA modification, P. aeruginosa , 4-thiouridine, variable region, acp 3 U
